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Compound of Interest

Compound Name:

Ethyl 1-(4-

bromophenyl)cyclopropanecarbox

ylate

Cat. No.: B573115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of Ethyl 1-(4-
bromophenyl)cyclopropanecarboxylate, a compound of interest in synthetic organic

chemistry and drug discovery.

Molecular Formula and Structure
Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate is a cyclopropane derivative with a

bromophenyl substituent. Its chemical structure consists of a cyclopropane ring, an ethyl ester

group, and a 4-bromophenyl group attached to the same carbon atom of the cyclopropane ring.

The molecular formula for this compound has been identified as C₁₂H₁₃BrO₂.[1][2][3][4]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate is based on its

molecular formula and the standard atomic weights of carbon (C), hydrogen (H), bromine (Br),

and oxygen (O).
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The standard atomic weights for these elements are:

Carbon (C): 12.011 u[5]

Hydrogen (H): 1.008 u[6][7][8]

Bromine (Br): 79.904 u[9][10][11][12]

Oxygen (O): 15.999 u[13][14][15]

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of Br atoms × Atomic weight of Br) + (Number of O atoms × Atomic weight of O)

(12 × 12.011) + (13 × 1.008) + (1 × 79.904) + (2 × 15.999) = 269.13 g/mol

Quantitative Data Summary
The following table summarizes the atomic and molecular data for Ethyl 1-(4-
bromophenyl)cyclopropanecarboxylate.

Element Symbol Count
Standard
Atomic Weight
(u)

Total
Contribution
to Molecular
Weight ( g/mol
)

Carbon C 12 12.011[5] 144.132

Hydrogen H 13 1.008[6][7][8] 13.104

Bromine Br 1
79.904[9][10][11]

[12]
79.904

Oxygen O 2
15.999[13][14]

[15]
31.998

Total 269.138
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Note: The calculated molecular weight is approximately 269.13 g/mol .[2][3]

Experimental Protocols
The determination of the molecular weight of a compound like Ethyl 1-(4-
bromophenyl)cyclopropanecarboxylate is typically achieved through mass spectrometry.

Detailed Methodology for Mass Spectrometry:

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized. Common

ionization techniques for this type of molecule include Electrospray Ionization (ESI) or

Atmospheric Pressure Chemical Ionization (APCI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z. The peak corresponding to the molecular ion [M]+ or a protonated

adduct [M+H]+ allows for the determination of the molecular weight.

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical relationship between the elemental composition

and the final molecular weight.
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Elemental Composition (C₁₂H₁₃BrO₂) Standard Atomic Weights (u) Calculation

Carbon (C)
12 atoms

12.011

Hydrogen (H)
13 atoms

1.008

Bromine (Br)
1 atom 79.904

Oxygen (O)
2 atoms 15.999

12 * 12.011 = 144.132

13 * 1.008 = 13.104

1 * 79.904 = 79.904

2 * 15.999 = 31.998

Molecular Weight
269.138 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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